
An In-depth Technical Guide to the
Physicochemical Properties of beta-Cyclocitral

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: beta-Cyclocitral

Cat. No.: B022417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beta-Cyclocitral (β-cyclocitral) is a volatile monoterpenoid aldehyde, an apocarotenoid

derived from the oxidative cleavage of β-carotene.[1] Found in a variety of plants,

cyanobacteria, fungi, and even animals, it is recognized as a significant contributor to the

aroma of many fruits and flowers.[1] Beyond its role as a fragrance and flavor agent, β-

cyclocitral has garnered substantial interest in the scientific community for its function as a

bioactive signaling molecule.[2][3] In plants, it plays a crucial role in regulating gene expression

and mediating responses to environmental stressors, particularly photooxidative stress.[3][4]

This guide provides a comprehensive overview of the core physicochemical properties of β-

cyclocitral, detailed experimental methodologies, and an examination of its biological signaling

pathways.
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Identifier Value

IUPAC Name 2,6,6-trimethylcyclohex-1-ene-1-carbaldehyde[5]

CAS Number 432-25-7[1]

Molecular Formula C₁₀H₁₆O[1]

Molecular Weight 152.23 g/mol [5]

Canonical SMILES CC1=C(C(CCC1)(C)C)C=O[1]

InChI Key MOQGCGNUWBPGTQ-UHFFFAOYSA-N[1]

Appearance Colorless to pale yellow liquid/oil

Core Physicochemical Properties
The fundamental physicochemical data for beta-Cyclocitral are summarized below. It is

important to note that values can vary based on experimental conditions, particularly pressure

for boiling point measurements.

Property Value Conditions

Boiling Point 62-63 °C[5] @ 3.00 mmHg

211-212 °C[6] @ 760.00 mmHg

Melting Point 32-34 °C -

Density 0.950-0.957 g/mL[6] @ 25 °C

Refractive Index (n_D²⁰) 1.476-1.483[6] @ 20 °C

Vapor Pressure 0.176 mmHg[6] @ 25 °C (estimated)

Flash Point 76.67 °C (170 °F)[6] Tag Closed Cup (TCC)

logP (o/w) 2.4[5] -

Water Solubility 86.14 mg/L -

Solubility Data
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Beta-Cyclocitral is largely insoluble in water but demonstrates good solubility in many

common organic solvents.

Solvent Solubility (g/L) @ 25°C

Water ~0.086

Ethanol 777.4

Methanol 979.67

Isopropanol 527.0

Acetone 905.76

Ethyl Acetate 994.79

Dichloromethane 1846.24

Chloroform 2137.15

Toluene 646.58

n-Hexane 126.81

Dimethyl sulfoxide (DMSO) 472.39

Spectral Data
Mass Spectrometry (MS): In Gas Chromatography-Mass Spectrometry (GC-MS) analysis

with Electron Ionization (EI), beta-Cyclocitral exhibits a molecular ion peak [M]⁺ at m/z 152.

Key fragment ions are observed at m/z 137 ([M-CH₃]⁺), 123, 109, and 67.[5] The

fragmentation is characteristic of α-cleavage and McLafferty rearrangement common in

carbonyl compounds.[7]

Nuclear Magnetic Resonance (NMR): Both ¹H and ¹³C NMR spectra for beta-Cyclocitral
have been documented.[5][8] The spectra are consistent with its structure, showing

characteristic shifts for the aldehydic proton, vinylic protons, and the various methyl and

methylene groups on the cyclohexene ring.
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Infrared Spectroscopy (IR): The FTIR spectrum of beta-Cyclocitral shows characteristic

absorption bands for its functional groups.[9] A strong peak corresponding to the C=O stretch

of the aldehyde is prominent, along with peaks for C=C stretching of the alkene and C-H

stretching and bending for the alkane and aldehyde moieties.

Experimental Protocols
Melting Point Determination (Capillary Method)
This standard method is used for determining the melting range of a crystalline solid.[10][11]

Methodology:

Sample Preparation: A small amount of thoroughly dried, powdered beta-Cyclocitral is
packed into a thin-walled glass capillary tube, sealed at one end, to a height of 2-3 mm. The

sample is compacted by tapping the tube gently.[10]

Apparatus Setup: The capillary tube is placed in a heating block apparatus (e.g., a Mel-Temp

or similar device) adjacent to a calibrated thermometer or temperature sensor.

Determination:

The block is heated rapidly to a temperature approximately 10-15°C below the expected

melting point.

The heating rate is then reduced to a slow, controlled rate of 1-2°C per minute.

The "initial melting point" is the temperature at which the first drop of liquid appears.

The "final melting point" is the temperature at which the last solid crystal melts completely.

The range between these two temperatures is recorded. For a pure substance, this range

is typically narrow (0.5-1.0°C).

Micro-Boiling Point Determination
This technique is suitable for determining the boiling point of small liquid samples.[12]

Methodology:
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Apparatus Setup: Approximately 0.5 mL of beta-Cyclocitral is placed into a small test tube.

A glass capillary tube, sealed at one end, is inverted and placed into the liquid.

Heating: The test tube assembly is attached to a thermometer and heated in a controlled

manner using a Thiele tube or a metal heating block.[13]

Observation:

As the liquid heats, trapped air will be expelled from the capillary tube as a slow stream of

bubbles.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the capillary tip.[13]

Measurement: Heating is discontinued at this point. The liquid will begin to cool. The boiling

point is the temperature recorded at the exact moment the stream of bubbles stops and the

liquid is drawn back into the capillary tube.[13] This occurs when the external atmospheric

pressure equals the vapor pressure of the liquid.[14]

Biological Role and Signaling Pathways
Beta-Cyclocitral is a key signaling molecule derived from β-carotene, particularly under

conditions of high-light stress in plants. Its production and subsequent action constitute a vital

protective mechanism.

Biosynthesis of beta-Cyclocitral
Beta-Cyclocitral is formed from the oxidative cleavage of β-carotene at the C7-C8 double

bonds. This occurs through two primary routes: a non-enzymatic pathway involving reactive

oxygen species (ROS), and an enzymatic pathway.[1][15]

Non-Enzymatic Pathway: Under high-light stress, excess energy absorption leads to the

production of singlet oxygen (¹O₂) in the chloroplasts. ¹O₂ directly oxidizes β-carotene,

cleaving it to produce β-cyclocitral.[1]

Enzymatic Pathway: Specific enzymes, such as Carotenoid Cleavage Dioxygenase 4

(CCD4) and 13-lipoxygenase (LOX2), can catalyze the cleavage of β-carotene to yield β-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b022417?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://www.benchchem.com/product/b022417?utm_src=pdf-body
https://www.benchchem.com/product/b022417?utm_src=pdf-body
https://www.benchchem.com/product/b022417?utm_src=pdf-body
https://en.wikipedia.org/wiki/%CE%92-Cyclocitral
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955627/
https://en.wikipedia.org/wiki/%CE%92-Cyclocitral
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cyclocitral.[1]
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Biosynthesis of β-Cyclocitral from β-Carotene.

Retrograde Signaling Pathway
Once produced in the chloroplast, β-cyclocitral acts as a retrograde signal, moving from the

chloroplast to the nucleus to modulate gene expression. This signaling cascade enhances the

plant's tolerance to photooxidative stress by activating detoxification pathways.[4][16]

The pathway involves the β-cyclocitral-inducible GRAS protein SCARECROW LIKE 14

(SCL14), which in turn activates transcription factors like ANAC102.[4] This leads to the

upregulation of genes involved in the xenobiotic detoxification response, which helps neutralize

toxic reactive carbonyl species generated during stress.[4][16]
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β-Cyclocitral Retrograde Signaling Pathway.

Safety and Handling
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Beta-Cyclocitral is classified with GHS07 (Exclamation mark) and carries hazard statements

indicating it may be harmful if swallowed, inhaled, or in contact with skin, and can cause skin

and serious eye irritation.[1]

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.

Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight. Keep

container tightly closed.

First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact,

rinse cautiously with water for several minutes. If inhaled, move to fresh air. Seek medical

attention if irritation or symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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